Cas no 862831-22-9 (2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(4-methoxyphenyl)ethyl-2-oxoacetamide)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(4-methoxyphenyl)ethyl-2-oxoacetamide
• CAS No: 862831-22-9
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 6064266
• PubChem ID: 7087305
• Update Time: 2025-05-19

2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(4-methoxyphenyl)ethyl-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(4-methoxyphenyl)ethyl-2-oxoacetamide
• 2-(1,2-dimethyl-1H-indol-3-yl)-N-(4-methoxyphenethyl)-2-oxoacetamide
• SR-01000008392
• 862831-22-9
• 2-(1,2-dimethylindol-3-yl)-N-[2-(4-methoxyphenyl)ethyl]-2-oxoacetamide
• SR-01000008392-1
• AKOS001869821
• F0675-0574
• 2-(1,2-dimethyl-1H-indol-3-yl)-N-[2-(4-methoxyphenyl)ethyl]-2-oxoacetamide

• Inchi： 1S/C21H22N2O3/c1-14-19(17-6-4-5-7-18(17)23(14)2)20(24)21(25)22-13-12-15-8-10-16(26-3)11-9-15/h4-11H,12-13H2,1-3H3,(H,22,25)
• InChI Key： LEZMTOJLONCYBP-UHFFFAOYSA-N
• SMILES： O=C(C(NCCC1C=CC(=CC=1)OC)=O)C1=C(C)N(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 350.16304257g/mol
• Monoisotopic Mass: 350.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 60.3Ų

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(4-methoxyphenyl)ethyl-2-oxoacetamide

Comprehensive Overview of 2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(4-methoxyphenyl)ethyl-2-oxoacetamide (CAS No. 862831-22-9)

The compound 2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(4-methoxyphenyl)ethyl-2-oxoacetamide (CAS No. 862831-22-9) is a synthetic organic molecule with a unique structural framework combining indole and phenyl moieties. This chemical entity has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both indole and methoxyphenyl groups in its structure makes it a versatile candidate for studying enzyme interactions, receptor binding, and signal transduction pathways.

In recent years, the scientific community has shown growing interest in indole derivatives, particularly those with substituted side chains like 2-oxoacetamide. These compounds are often explored for their bioactivity, including anti-inflammatory, antioxidant, and neuroprotective properties. The 1,2-dimethyl-1H-indol-3-yl segment in this molecule is a critical feature, as it may influence its pharmacokinetic profile and metabolic stability. Researchers are also investigating its potential role in modulating cellular pathways linked to chronic diseases, a topic frequently searched in academic and medical databases.

The 4-methoxyphenyl group attached to the ethylamine side chain enhances the compound's lipophilicity, which could improve its membrane permeability and bioavailability. This characteristic is particularly relevant in the context of drug delivery systems, a hot topic in modern pharmacology. Given the increasing demand for targeted therapies, the structural attributes of CAS No. 862831-22-9 align with current trends in precision medicine. Online searches often highlight queries like "indole-based drug design" or "methoxy-phenyl derivatives in medicine," reflecting the compound's relevance to contemporary research.

From a synthetic chemistry perspective, the preparation of 2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(4-methoxyphenyl)ethyl-2-oxoacetamide involves multi-step organic reactions, including condensation and amidation processes. The purity and yield of this compound are critical for its application in high-throughput screening assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its structure and ensure quality control. These methods are frequently searched by chemists and quality assurance professionals, underscoring the compound's technical significance.

Beyond its pharmaceutical potential, CAS No. 862831-22-9 has also piqued interest in material science. Its conjugated system and electron-rich aromatic rings make it a candidate for optoelectronic applications, such as organic light-emitting diodes (OLEDs) or sensors. This interdisciplinary appeal is reflected in search engine queries like "indole derivatives in materials science" or "aromatic amides for electronics." The compound's dual utility in both life sciences and advanced materials highlights its broad scientific impact.

In conclusion, 2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(4-methoxyphenyl)ethyl-2-oxoacetamide represents a compelling case study in modern chemical research. Its structural complexity, combined with its diverse potential applications, positions it as a valuable subject for ongoing investigations. As the scientific community continues to explore novel therapeutic and technological solutions, compounds like this will remain at the forefront of innovation, addressing some of the most pressing challenges in health and technology today.